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Compound of Interest

Compound Name: WYE-687 dihydrochloride

Cat. No.: B2702772

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the anti-proliferative effects of WYE-687, a
potent and selective ATP-competitive inhibitor of the mammalian target of rapamycin (mTOR).
WYE-687 uniquely inhibits both mTOR Complex 1 (ImMTORC1) and mTOR Complex 2
(mTORC?2), leading to a broad-spectrum blockade of the critical PI3K/Akt/mTOR signaling
pathway. This dual inhibitory action results in significant anti-proliferative effects, including G1
cell cycle arrest and the induction of apoptosis in various cancer cell lines.[1][2]

Core Mechanism of Action

WYE-687 functions as an ATP-competitive inhibitor of mTOR kinase, effectively blocking its
catalytic activity.[1][3] With an IC50 of 7 nM for mTOR, it demonstrates high potency.[1][2][3] A
key feature of WYE-687 is its ability to inhibit both mTORC1 and mTORC2.[2][3][4]

« mTORCI1 Inhibition: Prevents the phosphorylation of downstream effectors like S6 kinase
(S6K) and 4E-binding protein 1 (4E-BP1), which are crucial for protein synthesis and cell
growth.[5]

e mMTORC?2 Inhibition: Blocks the phosphorylation of Akt at serine 473 (S473), a key step for
full Akt activation.[1] This disrupts the pro-survival signals mediated by Akt.

This dual inhibition overcomes the limitations of rapalogs (like rapamycin), which only inhibit
MTORC1 and can lead to a feedback activation of Akt.[6] WYE-687 shows significant selectivity
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for mTOR over other kinases, such as PI3Ka (>100-fold) and PI3Ky (>500-fold).[1][6]

Signaling Pathway Overview

The following diagram illustrates the central role of mTOR in cell signaling and the points of
inhibition by WYE-687.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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